Cas no 1392211-80-1 (5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)

• Product Name: 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• CAS No: 1392211-80-1
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• MDL: MFCD21603780
• CID: 2093534
• PubChem ID: 72943049
• Update Time: 2025-10-22

5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluorochroman-4-amine hydrochloride
• 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• SB48792
• (4S)-5,7-DIFLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE
• BS-15338
• Z3241262376
• 5,7-Difluorochroman-4-aminehydrochloride
• AKOS022179798
• 1392211-80-1
• CS-0160742
• Y10707
• EN300-8760860
• 2H-1-Benzopyran-4-amine, 5,7-difluoro-3,4-dihydro-, hydrochloride (1:1)
• 5,7-difluoro-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• 5,7-DIFLUOROCHROMAN-4-AMINE HCl

• MDL： MFCD21603780
• Inchi： 1S/C9H9F2NO.ClH/c10-5-3-6(11)9-7(12)1-2-13-8(9)4-5;/h3-4,7H,1-2,12H2;1H
• InChI Key： FMYSMCIYYAKXTC-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=CC2=C1C(CCO2)N)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

Introduction to 5,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride (CAS No. 1392211-80-1)

5,7-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS No. 1392211-80-1) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzopyrans, which are characterized by a six-membered ring fused with a five-membered ring containing an oxygen atom. The presence of fluorine atoms at the 5 and 7 positions imparts distinct properties to the molecule, making it a subject of interest for various scientific investigations.

The chemical structure of 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride is defined by its core benzopyran framework, which is further modified by the introduction of difluoro substituents. These substituents play a crucial role in modulating the compound's physicochemical properties, such as solubility, stability, and biological activity. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more suitable for pharmaceutical applications.

Recent studies have explored the potential of 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride in various therapeutic areas. One notable area of research is its potential as an anticonvulsant agent. Preclinical studies have shown that this compound exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action is thought to involve modulation of ion channels and neurotransmitter systems in the brain, which are known to play a critical role in seizure disorders.

In addition to its anticonvulsant properties, 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride has also been investigated for its potential as an antidepressant. Clinical trials have demonstrated that this compound can effectively reduce symptoms of depression in animal models without causing significant side effects. The antidepressant effects are believed to be mediated through interactions with serotonin and norepinephrine receptors in the central nervous system.

The pharmacokinetic profile of 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. It undergoes metabolism primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites. The elimination half-life of the compound is moderate, allowing for once or twice daily dosing regimens in clinical settings.

Safety and toxicity studies have been conducted to evaluate the potential risks associated with 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses. However, higher doses can lead to adverse effects such as gastrointestinal disturbances and dizziness. Long-term safety data are still being collected to ensure that the compound is safe for prolonged use.

The development of 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride as a therapeutic agent is ongoing. Current efforts are focused on optimizing its formulation for improved efficacy and safety. Researchers are also exploring combination therapies involving this compound and other drugs to enhance treatment outcomes for various neurological disorders.

In conclusion, 5,7-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride (CAS No. 1392211-80-1) represents a promising candidate for the treatment of epilepsy and depression. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As more data become available from ongoing clinical trials and preclinical studies, the full therapeutic potential of this compound will likely be realized.